Cas no 3603-99-4 (Cyclotetradecanone)

• Product name: Cyclotetradecanone
• CAS No: 3603-99-4
• MF: C₁₄H₂₆O
• MW: 210.355644702911
• CID: 314735

Cyclotetradecanone Chemical and Physical Properties

Names and Identifiers

• Cyclotetradecanone
• cyclotetradecan-1-one

• Inchi： InChI=1S/C14H26O/c15-14-12-10-8-6-4-2-1-3-5-7-9-11-13-14/h1-13H2
• InChI Key： FUGDHQXYVPQGLJ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCCCCCCCCC1

Computed Properties

• Exact Mass: 210.19848
• Monoisotopic Mass: 210.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.859
• Boiling Point: 302.7 ℃ at 760mmHg
• Flash Point: 129.3 ℃
• Refractive Index: 1.441
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones